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Compound of Interest

Compound Name: DSPE-PEG-COOH, MW 2000

Cat. No.: B15577754 Get Quote

Essential Safety and Handling Guide for DSPE-
PEG-COOH, MW 2000
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of 1,2-distearoyl-

sn-glycero-3-phosphoethanolamine-N-[carboxy(polyethylene glycol)]-2000 (DSPE-PEG-COOH,
MW 2000). Adherence to these procedures is essential for ensuring personal safety and

maintaining a secure laboratory environment.

I. Product Identification and Hazard Summary
DSPE-PEG-COOH, MW 2000 is a white to off-white solid commonly utilized in the formulation

of liposomes and nanoparticles for drug delivery applications.[1][2] While some safety data

sheets for similar compounds suggest a low hazard level, it is critical to note that DSPE-

PEG(2000) has been assigned a Water Hazard Class (WGK) of 3, indicating it is highly

hazardous to aquatic life. Therefore, precautions to prevent environmental release are

paramount. The toxicity in humans is not fully characterized, and it is generally considered to

have low immunogenicity due to the PEG coating.[3]
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Property Information

Appearance White to off-white solid/powder

Molecular Weight ~2000 Da

Storage Temperature -20°C[4]

Solubility
Soluble in ethanol and Chloroform:Methanol

(85:15) at 5mg/mL. Insoluble in DMSO.[5]

Primary Hazards Highly hazardous to aquatic life (WGK 3)

II. Personal Protective Equipment (PPE)
A risk assessment should be conducted for all procedures involving DSPE-PEG-COOH. The

following PPE is recommended as a minimum standard to prevent skin contact, inhalation, and

eye exposure.

Protection Type Specification Purpose

Hand Protection Nitrile gloves

To prevent skin contact.

Double gloving is

recommended for extended

handling.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from dust

particles and splashes.

Body Protection Laboratory coat
To protect personal clothing

from contamination.

Respiratory Protection
NIOSH-approved respirator

(e.g., N95)

Recommended when handling

the powder outside of a

chemical fume hood to prevent

inhalation of dust.

III. Operational Plan: Step-by-Step Handling
Procedure
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Adherence to a strict operational workflow is critical for the safe handling of DSPE-PEG-COOH.

A. Preparation and Weighing:

Work Area Preparation: Conduct all handling of powdered DSPE-PEG-COOH within a

chemical fume hood or a designated containment area to minimize inhalation risk.

Material Equilibration: Before opening, allow the container of DSPE-PEG-COOH to warm to

room temperature to prevent condensation of moisture, which can degrade the product.[6]

Personal Protective Equipment: Don all required PPE as outlined in the table above.

Weighing: Carefully weigh the desired amount of the powder. Use anti-static weigh paper or

a suitable container. Avoid creating dust.

B. Solubilization:

Solvent Selection: Choose an appropriate solvent based on experimental requirements.

DSPE-PEG-COOH is soluble in ethanol and a chloroform:methanol mixture.[5]

Dissolving: Add the solvent to the vessel containing the weighed DSPE-PEG-COOH. Gently

swirl or vortex to dissolve. Avoid vigorous shaking that could generate aerosols.

C. Experimental Use:

Transfer: Use appropriate laboratory equipment (e.g., pipettes, syringes) for transferring the

solution.

Reaction Conditions: If the carboxylic acid group is to be reacted, for example with primary

amines, ensure appropriate activators like EDC or HATU are used under controlled

conditions.[2][4]

Incubation: If required, incubate reactions in sealed containers.

IV. Disposal Plan
Proper disposal is critical to prevent environmental contamination, given the high water hazard

classification.
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A. Waste Segregation:

Solid Waste: Dispose of all contaminated solid waste, including gloves, weigh paper, and

pipette tips, in a designated hazardous waste container.

Liquid Waste: Collect all unused solutions and liquid waste from experimental procedures in

a clearly labeled hazardous waste container. Do not pour down the drain.

B. Waste Disposal Procedure:

Container Labeling: Ensure all waste containers are clearly labeled with the contents,

including the full chemical name and associated hazards.

Institutional Guidelines: Follow all local and institutional regulations for the disposal of

hazardous chemical waste. Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance.
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Workflow for Handling DSPE-PEG-COOH, MW 2000.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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